Cas no 868968-06-3 (2-(6-{(2-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)pyridine)

• Product name: 2-(6-{(2-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)pyridine
• CAS No: 868968-06-3
• MF: C₁₇H₁₂FN₅S
• MW: 337.374084472656
• CID: 5910603
• PubChem ID: 7190559

2-(6-{(2-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-b]pyridazine, 6-[[(2-fluorophenyl)methyl]thio]-3-(2-pyridinyl)-
• SMR000323604
• SR-01000142443
• AKOS024612747
• F1835-0214
• CCG-276244
• 6-((2-fluorobenzyl)thio)-3-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazine
• MLS000624298
• SR-01000142443-1
• 2-(6-{[(2-fluorophenyl)methyl]sulfanyl}-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)pyridine
• 868968-06-3
• 2-(6-{(2-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)pyridine

• Inchi： 1S/C17H12FN5S/c18-13-6-2-1-5-12(13)11-24-16-9-8-15-20-21-17(23(15)22-16)14-7-3-4-10-19-14/h1-10H,11H2
• InChI Key： TZVOQPNFMOZQMV-UHFFFAOYSA-N
• SMILES： C12=NN=C(C3=NC=CC=C3)N1N=C(SCC1=CC=CC=C1F)C=C2

Computed Properties

• Exact Mass: 337.07974474g/mol
• Monoisotopic Mass: 337.07974474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: -0.47±0.19(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles